Cas no 865657-20-1 ((2Z)-3-(benzenesulfonyl)-N-(2H-1,3-benzodioxol-5-yl)-7-methoxy-2H-chromen-2-imine)

• Product Name: (2Z)-3-(benzenesulfonyl)-N-(2H-1,3-benzodioxol-5-yl)-7-methoxy-2H-chromen-2-imine
• CAS No: 865657-20-1
• MF: C₂₃H₁₇NO₆S
• MW: 435.44918513298
• CID: 5861387
• PubChem ID: 2134617
• Update Time: 2025-07-09

(2Z)-3-(benzenesulfonyl)-N-(2H-1,3-benzodioxol-5-yl)-7-methoxy-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-amine, N-[7-methoxy-3-(phenylsulfonyl)-2H-1-benzopyran-2-ylidene]-
• F1601-0286
• N-[(2Z)-7-methoxy-3-(phenylsulfonyl)-2H-chromen-2-ylidene]-1,3-benzodioxol-5-amine
• AKOS001829529
• (2Z)-3-(benzenesulfonyl)-N-(2H-1,3-benzodioxol-5-yl)-7-methoxy-2H-chromen-2-imine
• (Z)-N-(7-methoxy-3-(phenylsulfonyl)-2H-chromen-2-ylidene)benzo[d][1,3]dioxol-5-amine
• 865657-20-1
• 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-7-methoxychromen-2-imine

• Inchi： 1S/C23H17NO6S/c1-27-17-9-7-15-11-22(31(25,26)18-5-3-2-4-6-18)23(30-20(15)13-17)24-16-8-10-19-21(12-16)29-14-28-19/h2-13H,14H2,1H3
• InChI Key： APLGECBMEFVCPQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N=C3OC4=CC(OC)=CC=C4C=C3S(C3=CC=CC=C3)(=O)=O)C=C2OC1

Computed Properties

• Exact Mass: 435.07765844g/mol
• Monoisotopic Mass: 435.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 661.7±65.0 °C(Predicted)
• pka: 1.63±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-3-(benzenesulfonyl)-N-(2H-1,3-benzodioxol-5-yl)-7-methoxy-2H-chromen-2-imine

Introduction to Compound with CAS No. 865657-20-1 and Its Applications in Chemical Biology

Compound with the CAS number 865657-20-1 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The molecular formula of this compound is (2Z)-3-(benzenesulfonyl)-N-(2H-1,3-benzodioxol-5-yl)-7-methoxy-2H-chromen-2-imine, which suggests a complex and multifaceted structure. This introduction aims to provide a comprehensive overview of the compound, its synthesis, biological activities, and potential applications in pharmaceutical research and development.

The structural framework of the compound consists of several key functional groups that contribute to its biological relevance. The presence of a benzenesulfonyl group at the 3-position and a 7-methoxy group at the 7-position of the chromen core enhances its interactions with biological targets. Additionally, the incorporation of a 2H-1,3-benzodioxol-5-yl moiety at the N-position introduces a significant level of complexity, which may contribute to its unique pharmacological properties.

In recent years, there has been a growing interest in developing novel compounds with potential therapeutic applications. The compound with CAS No. 865657-20-1 has been extensively studied for its biological activities, particularly in the context of inhibiting key enzymes involved in various disease pathways. Preliminary studies have demonstrated that this compound exhibits potent inhibitory effects on enzymes such as tyrosine kinases, which are known to be involved in cancer progression.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex molecular framework. These synthetic strategies not only highlight the expertise required in organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

Beyond its potential therapeutic applications, the compound with CAS No. 865657-20-1 has also been explored for its role in chemical biology research. Its unique structure allows researchers to investigate various biological mechanisms, including enzyme inhibition, receptor binding, and signal transduction pathways. By studying this compound, scientists can gain valuable insights into the development of new drugs targeting complex diseases.

The latest research findings indicate that the compound exhibits significant promise in preclinical studies. Its ability to modulate key biological pathways suggests that it could be a valuable tool for developing new therapeutic strategies. Furthermore, its structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

The development of novel pharmaceuticals often involves extensive computational modeling and experimental validation. In the case of the compound with CAS No. 865657-20-1, computational studies have been used to predict its binding interactions with biological targets. These predictions have guided experimental efforts, leading to more efficient synthesis and characterization of analogs with enhanced properties.

The compound's potential applications extend beyond oncology. Emerging evidence suggests that it may also have benefits in treating inflammatory diseases and neurodegenerative disorders. By targeting specific enzymes and receptors involved in these conditions, this compound could offer new treatment options for patients suffering from chronic illnesses.

In conclusion, the compound with CAS No. 865657-20-1 is a remarkable molecule with significant potential in chemical biology and pharmaceutical research. Its unique structure, coupled with its demonstrated biological activities, makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.